![molecular formula C13H18FNO2S B4852022 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine](/img/structure/B4852022.png)
1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine
Overview
Description
1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a piperidine derivative that has a sulfonyl group and a fluorobenzyl group attached to it. In
Scientific Research Applications
1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine has been studied for its potential applications in medicinal chemistry. It has been reported to have activity against cancer cells and has been tested in vitro against various cancer cell lines. The compound has also been studied for its potential as an anti-inflammatory agent and has shown promising results in animal models.
Mechanism of Action
The mechanism of action of 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in cancer cell growth or inflammation.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine have not been extensively studied. However, it has been reported to have low toxicity and has been well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine in lab experiments include its potential as a novel therapeutic agent and its low toxicity. The limitations include the lack of understanding of its mechanism of action and the need for further studies to fully explore its potential applications.
Future Directions
There are several future directions for research on 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine. These include:
1. Further studies to explore its mechanism of action and identify potential targets for therapeutic intervention.
2. Investigation of its potential as an anti-cancer agent in animal models and clinical trials.
3. Studies to determine its potential as an anti-inflammatory agent in animal models and clinical trials.
4. Development of analogs of 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine with improved potency and selectivity.
5. Exploration of its potential as a tool compound for understanding the biology of cancer and inflammation.
In conclusion, 1-[(2-fluorobenzyl)sulfonyl]-3-methylpiperidine is a promising compound with potential applications in medicinal chemistry. Further research is needed to fully explore its potential and understand its mechanism of action.
properties
IUPAC Name |
1-[(2-fluorophenyl)methylsulfonyl]-3-methylpiperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO2S/c1-11-5-4-8-15(9-11)18(16,17)10-12-6-2-3-7-13(12)14/h2-3,6-7,11H,4-5,8-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGXQIZDWQRJQBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)CC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Fluorobenzyl)sulfonyl]-3-methylpiperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methoxy-5-{[1-(3-nitrophenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}benzoic acid](/img/structure/B4851959.png)
![2-{[(2-fluorobenzyl)sulfonyl]amino}benzamide](/img/structure/B4851970.png)
![methyl 4-chloro-3-{[4-(4-morpholinyl)benzoyl]amino}benzoate](/img/structure/B4851977.png)
![5-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-4-[(4-nitrophenoxy)methyl]-3-isoxazolecarboxamide](/img/structure/B4851993.png)
![5-bromo-N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide](/img/structure/B4851996.png)
![N-[4-({[(2,6-dimethoxybenzoyl)amino]carbonothioyl}amino)-2-methoxyphenyl]-2-thiophenecarboxamide](/img/structure/B4852000.png)
![N-(3-{[(3,4-dichlorophenyl)amino]carbonyl}-2-thienyl)-1-ethyl-1H-pyrazole-3-carboxamide](/img/structure/B4852005.png)
![4-{[3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoyl]amino}benzoic acid](/img/structure/B4852025.png)
![methyl 1-[(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)carbonyl]prolinate](/img/structure/B4852035.png)
![1-[(2-chlorophenoxy)methyl]-N-(3-methylphenyl)-1H-pyrazole-3-carboxamide](/img/structure/B4852042.png)
